Cas no 955-83-9 (2,5-Diphenylfuran)

2,5-Diphenylfuran structure
2,5-Diphenylfuran structure
Product Name:2,5-Diphenylfuran
CAS No:955-83-9
MF:C16H12O
MW:220.265884399414
MDL:MFCD00037353
CID:83252
PubChem ID:87558593
Update Time:2024-10-25

2,5-Diphenylfuran Chemical and Physical Properties

Names and Identifiers

    • 2,5-diphenylfuran
    • Furan, 2,5-diphenyl-
    • PPF (VAN)
    • 2,5-diphenyl-furan
    • 2FGD8BE3PZ
    • PPF
    • Furan,5-diphenyl-
    • Maybridge1_004213
    • VUPDHIIPAKIKAB-UHFFFAOYSA-
    • HMS553H13
    • VUPDHIIPAKIKAB-UHFFFAOYSA-N
    • NSC97358
    • BDBM50074964
    • SBB008172
    • VZ22824
    • AK167648
    • AX8016251
    • 2,5-Diphenylfuran (ACI)
    • NSC 97358
    • SY048494
    • NS00040452
    • CHEMBL109224
    • InChI=1/C16H12O/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-12H
    • DB-057592
    • 955-83-9
    • AS-50033
    • NSC-97358
    • AKOS015840535
    • MFCD00037353
    • D3176
    • 4-nitro-N-[(E)-4-quinolylmethyleneamino]aniline
    • UNII-2FGD8BE3PZ
    • O10619
    • CHEBI:50459
    • DTXSID5022142
    • Q27122078
    • SCHEMBL76097
    • EINECS 213-474-0
    • 2,5-Diphenylfuran
    • MDL： MFCD00037353
    • Inchi： 1S/C16H12O/c1-3-7-13(8-4-1)15-11-12-16(17-15)14-9-5-2-6-10-14/h1-12H
    • InChI Key： VUPDHIIPAKIKAB-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2)=CC=C1C1C=CC=CC=1
    • BRN： 146933

Computed Properties

  • Exact Mass: 220.08900
  • Monoisotopic Mass: 220.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 13.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0588 (rough estimate)
  • Melting Point: 90°C(lit.)
  • Boiling Point: 345°C(lit.)
  • Flash Point: 164.3°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 13.14000
  • LogP: 4.61360
  • Solubility: Not determined

2,5-Diphenylfuran Security Information

2,5-Diphenylfuran Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,5-Diphenylfuran Pricemore >>

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2,5-Diphenylfuran Production Method

Production Method 1

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: 1-Butyl-3-methylimidazolium hydrogen sulfate Solvents: 1-Butyl-3-methylimidazolium hydrogen sulfate ;  2 h, 150 °C
Reference
A green route to the synthesis of furan derivatives
, China, , ,

Production Method 2

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Solvents: Toluene ;  10 min, 140 °C
Reference
Preparation of 2,5-disubstituted furans by microwave-assisted cyclization from 1,4-diketones
, Japan, , ,

Production Method 3

23637-56-1 23637-56-1
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Cobalt tetraphenylporphine Solvents: Chloroform
Reference
Quantitative rearrangement of monocyclic endoperoxides to furans catalyzed by cobalt(II)
O'Shea, Kevin E.; Foote, Christopher S., Journal of Organic Chemistry, 1989, 54(14), 3475-7

Production Method 4

104737-98-6 104737-98-6
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Cupric chloride Catalysts: p-Toluenesulfonic acid Solvents: Water ;  20 min, 150 °C
Reference
Sequential synthesis of furans from alkynes: successive ruthenium(II)- and copper(II)-catalyzed processes
Zhang, Min; Jiang, Huan-Feng; Neumann, Helfried; Beller, Matthias; Dixneuf, Pierre H., Angewandte Chemie, 2009, 48(9), 1681-1684

Production Method 5

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid Solvents: Acetonitrile ;  overnight, rt → 85 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Diverse synthesis of C2-linked functionalized molecules via molecular glue strategy with acetylene
Yang, Bo ; Lu, Shaodong; Wang, Yongdong ; Zhu, Shifa, Nature Communications, 2022, 13(1),

Production Method 6

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Acetonitrile ;  1 h, 85 °C
Reference
The Rearrangement of tert-Butylperoxides for the Construction of Polysubstituted Furans
Zheng, Xiaojian; Lu, Shenglin; Li, Zhiping, Organic Letters, 2013, 15(21), 5432-5435

Production Method 7

1191988-22-3 1191988-22-3
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Chloro(triphenylphosphine)gold ,  [1,1,1-Trifluoro-N-[(trifluoromethyl)sulfonyl-κO]methanesulfonamidato-κO]silver Solvents: Toluene ;  10 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Cationic Gold(I)-Mediated Intramolecular Cyclization of 3-Alkyne-1,2-diols and 1-Amino-3-alkyn-2-ols: A Practical Route to Furans and Pyrroles
Egi, Masahiro; Azechi, Kenji; Akai, Shuji, Organic Letters, 2009, 11(21), 5002-5005

Production Method 8

23637-56-1 23637-56-1
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Dichloromethane ;  20 min, 0 °C
1.2 Solvents: Dichloromethane ;  0 °C → rt; 16 h, rt
Reference
A biosynthetically inspired route to substituted furans using the Appel reaction: total synthesis of the furan fatty acid F5
Lee, Robert J.; Lindley, Martin R.; Pritchard, Gareth J.; Kimber, Marc C., Chemical Communications (Cambridge, 2017, 53(47), 6327-6330

Production Method 9

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: 1-Butyl-3-methylimidazolium hydrogen sulfate Solvents: 1-Butyl-3-methylimidazolium hydrogen sulfate ;  2 h, 150 °C; 150 °C → rt
Reference
Ionic liquid as catalyst and reaction medium. A simple and efficient procedure for Paal-Knorr furan synthesis
Wang, Gangqiang; Guan, Zhi; Tang, Rongchang; He, Yanhong, Synthetic Communications, 2010, 40(3), 370-377

Production Method 10

955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Pyridine N-oxide ,  Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate Catalysts: 2857964-10-2 Solvents: Toluene ;  2 h, 60 °C
Reference
Synthesis of disubstituted furans catalysed by [(AuCl)2(μ-bis(phosphino)metallocene)] and Na[BArF24]
Gwinn, Reilly K.; Boggess, Anna E.; Winter, Elizabeth P.; Nataro, Chip, Dalton Transactions, 2022, 51(44), 17000-17007

Production Method 11

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Dowex 50WX8-200 Solvents: Water ;  7 h, 130 °C
Reference
Method for green synthesis of polysubstituted furan with water as solvent and strongly acidic cation exchange resin as heterogeneous catalyst
, China, , ,

Production Method 12

3420-38-0 3420-38-0
955-83-9 955-83-9
Reaction Conditions
1.1 Solvents: Chloroform-d ;  4 d, 50 °C
Reference
A New Route to Diastereomerically Pure Cyclopropanes Utilizing Stabilized Phosphorus Ylides and γ-Hydroxy Enones Derived from 1,2-Dioxines: Mechanistic Investigations and Scope of Reaction
Avery, Thomas D.; Taylor, Dennis K.; Tiekink, Edward R. T., Journal of Organic Chemistry, 2000, 65(18), 5531-5546

Production Method 13

955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Magnetite (Fe3O4) (copper impregnated) ,  Copper oxide (CuO) (magnetite impregnated) ;  3 d, 60 °C
1.2 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ,  Water ;  1 d, 80 °C
1.3 Reagents: Water
Reference
Copper-impregnated magnetite as a heterogeneous catalyst for the homocoupling of terminal alkynes
Perez, Juana M.; Cano, Rafael; Yus, Miguel; Ramon, Diego J., Synthesis, 2013, 45(10), 1373-1379

Production Method 14

342400-98-0 342400-98-0
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Silver nitrate Solvents: Dichloromethane ;  4 h, rt
Reference
Methods for the synthesis of heteroaromatic compounds by immobilized silver-catalyzed 5-endo-cyclization of alkynes
, World Intellectual Property Organization, , ,

Production Method 15

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Phosphoric acid ;  3 h, 140 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Synthesis of Arylfurans by Organic-Solvent-Free Method Using Phosphoric Acid as a Solvent and Catalyst
Ajibola, Ibrahim Yusuf; Ai, Liankun; Li, Baolin, ChemistrySelect, 2021, 6(36), 9559-9564

Production Method 16

143536-16-7 143536-16-7
1191988-22-3 1191988-22-3
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Sodium dodecyl sulfate Catalysts: 2770985-69-6 ,  2770985-87-8 Solvents: Water ;  3 h, rt
Reference
Recyclable Polyethylene Glycol Ubiquinol Succinate-Bound N-Heterocyclic Carbene-Gold(I) Complexes: Sustainable Micellar Catalysis in Water
Ballmann, Monika; Ruer, Paul C.; Hofnagel, Oliver; Hiller, Wolf; Krause, Norbert, ACS Sustainable Chemistry & Engineering, 2022, 10(22), 7288-7298

Production Method 17

886-66-8 886-66-8
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Water Catalysts: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  4 h, 80 °C
Reference
A general approach to arylated furans, pyrroles, and thiophenes
Zheng, Qingwei; Hua, Ruimao; Jiang, Jianhua; Zhang, Lei, Tetrahedron, 2014, 70(44), 8252-8256

Production Method 18

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid Solvents: Acetonitrile ;  1 h, 85 °C
Reference
Synthesis of 1,4-Dicarbonyl Compounds by Visible-Light-Mediated Cross-Coupling Reactions of α-Chlorocarbonyls and Enol Acetates
Liu, Qiang; Wang, Rui-Guo; Song, Hong-Jian; Liu, Yu-Xiu; Wang, Qing-Min, Advanced Synthesis & Catalysis, 2020, 362(20), 4391-4396

Production Method 19

73758-48-2 73758-48-2
955-83-9 955-83-9
Reaction Conditions
1.1 Catalysts: Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ,  [5-[2-[Bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino-κP]phenyl]-1,2,3,4-tetrahydro-… Solvents: 1,2-Dichloroethane ;  2 h, 60 °C
Reference
Bifunctional phosphine ligand-enabled gold-catalyzed direct cycloisomerization of alkynyl ketones to 2,5-disubstituted furans
Hu, Xiaojun; Zhou, Bingwei; Jin, Hongwei; Liu, Yunkui; Zhang, Liming, Chemical Communications (Cambridge, 2020, 56(53), 7297-7300

Production Method 20

495-71-6 495-71-6
955-83-9 955-83-9
Reaction Conditions
1.1 1.5 h, 130 °C
Reference
Polyphosphoric acid
Dodd, John H., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-6

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